3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-propen-1-one

• IUPAC Name: (E)-3-(4-fluoroanilino)-1-(4-methylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C16H14FNO/c1-12-2-4-13(5-3-12)16(19)10-11-18-15-8-6-14(17)7-9-15/h2-11,18H,1H3/b11-10+
• InChI Key: LEZMNGHCSFCIOM-ZHACJKMWSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C=CNC2=CC=C(C=C2)F
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)/C=C/NC2=CC=C(C=C2)F
• Molecular Formula: C16H14FNO
• Molecular Weight: 255.29 g/mol

Description

3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-propen-1-one, also known as F-MDP-2-P, is a synthetic compound that belongs to the class of cathinones. Cathinones are a group of psychoactive substances that are structurally similar to amphetamines and have stimulant effects on the central nervous system. F-MDP-2-P is a relatively new compound, and there is limited research on its properties and effects.

Mechanism of Action

The mechanism of action of 3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-propen-1-one is not fully understood, but it is believed to involve the inhibition of the reuptake of serotonin and dopamine in the brain. 3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-propen-1-one may also act as a substrate for monoamine transporters, leading to the release of serotonin and dopamine.
Biochemical and Physiological Effects
3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-propen-1-one has been shown to have stimulant effects on the central nervous system, similar to other cathinones. It can increase heart rate, blood pressure, and body temperature. 3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-propen-1-one can also induce feelings of euphoria, alertness, and increased sociability. However, the long-term effects of 3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-propen-1-one on the brain and other organs are not yet known.

Advantages and Limitations for Lab Experiments

3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-propen-1-one has several advantages for lab experiments, including its high purity and stability. It can also be easily synthesized in large quantities. However, 3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-propen-1-one is a relatively new compound, and there is limited research on its properties and effects. The potential risks and hazards associated with handling and using 3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-propen-1-one in lab experiments are also not yet known.

Future Directions

There are several future directions for research on 3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-propen-1-one. One area of interest is the potential therapeutic applications of 3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-propen-1-one for depression and other mood disorders. Further research is needed to determine the safety and efficacy of 3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-propen-1-one for these conditions. Another area of interest is the long-term effects of 3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-propen-1-one on the brain and other organs. More studies are needed to investigate the potential risks and hazards associated with the use of 3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-propen-1-one. Finally, research on the synthesis and purification methods for 3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-propen-1-one may lead to the development of more efficient and cost-effective production methods.
Conclusion
In conclusion, 3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-propen-1-one is a synthetic compound that belongs to the class of cathinones. It has been used in scientific research to investigate its pharmacological properties and potential therapeutic applications. 3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-propen-1-one has stimulant effects on the central nervous system and can induce feelings of euphoria, alertness, and increased sociability. However, the long-term effects of 3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-propen-1-one on the brain and other organs are not yet known. Further research is needed to determine the safety and efficacy of 3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-propen-1-one for therapeutic applications and to investigate the potential risks and hazards associated with its use.

Synthesis Methods

The synthesis method of 3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-propen-1-one involves the reaction of 4-fluoroamphetamine with 4-methylpropiophenone under basic conditions. The resulting product is then purified through recrystallization. The purity of 3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-propen-1-one can be determined using various analytical techniques, such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-propen-1-one has been used in scientific research to investigate its pharmacological properties and potential therapeutic applications. One study showed that 3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-propen-1-one has a high affinity for the serotonin transporter and can induce the release of serotonin in the brain. Another study found that 3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-propen-1-one has a moderate affinity for the dopamine transporter and can increase the release of dopamine. These findings suggest that 3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-propen-1-one may have potential as a treatment for depression and other mood disorders.